Cas no 33588-54-4 (1-Acetyl-5-bromo-1H-indol-3-yl acetate)

• Product Name: 1-Acetyl-5-bromo-1H-indol-3-yl acetate
• CAS No: 33588-54-4
• MF: C₁₂H₁₀BrNO₃
• MW: 296.11670255661
• MDL: MFCD00005799
• CID: 89025
• PubChem ID: 118505
• Update Time: 2025-04-18

1-Acetyl-5-bromo-1H-indol-3-yl acetate Chemical and Physical Properties

Names and Identifiers

• 1-Acetyl-5-bromo-1H-indol-3-yl acetate
• 1-Acetyl-5-bromoindol-3-ol acetate
• N-acetyl-5-bromoindolyl acetate
• 3-Acetoxy-1-acetyl-5-bromoindole
• (1-acetyl-5-bromoindol-3-yl) acetate
• 5-Bromoindoxyl diacetate
• 1-acetyl-3-acetoxy-5-bromo-3-indole
• 1-Acetyl-3-acetyloxy-5-bromoindole
• 1H-Indol-3-ol,1-acetyl-5-bromo-,acetate
• 3-Acetoxy-1-acetyl-5-brom-indol
• 3-acetoxy-1-acetyl-5-bromo-indole
• 5-Bromoindolyl-1,3-diacetate
• 5-bromo-O,N-acetylindoxyl
• bromo-5 diacetyl-1,3 indoxyle
• 1-(3-(ACETYLOXY)-5-BROMO-1H-INDOL-1-YL)ETHANONE
• EU-0010614
• EINECS 251-584-0
• AMY41418
• SR-01000082157
• SR-01000082157-1
• 5-Bromo-3-indoxyl-1,3-diacetate
• FT-0620063
• SB36676
• CCG-111036
• 1H-Indol-3-ol, 1-acetyl-5-bromo-, acetate (ester)
• ACETIC ACID 1-ACETYL-5-BROMO-1H-INDOL-3-YL ESTER
• CS-W014548
• 1-acetyl-5-bromo-3-acetoxyindole
• 33588-54-4
• AKOS001647594
• MFCD00005799
• 8NPN899838
• SCHEMBL2470098
• UNII-8NPN899838
• DTXSID30187292
• yl ester
• 1H-Indol-3-ol, 1-acetyl-5-bromo-, acetate
• 5-Bromoindoxyl diacetate, 99%
• AC-9092
• GS-5639
• Acetic acid 1-acetyl-5-bromo-1H-indol-3-
• B-8860
• 1-[3-(ACETYLOXY)-5-BROMO-1H-INDOL-1-YL]ETHANONE
• DTXCID40109783
• DB-048451

• MDL： MFCD00005799
• Inchi： 1S/C12H10BrNO3/c1-7(15)14-6-12(17-8(2)16)10-5-9(13)3-4-11(10)14/h3-6H,1-2H3
• InChI Key： XJRIDJAGAYGJCK-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(=CN2C(C)=O)OC(C)=O
• BRN： 236935

Computed Properties

• Exact Mass: 294.98400
• Monoisotopic Mass: 294.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 48.3A^2

Experimental Properties

• Color/Form: Yellowish or cream solid
• Density: 1.54±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 124-124.5 ºC
• Boiling Point: 395.7±22.0 °C at 760 mmHg
• Flash Point: 193.1±22.3 °C
• Refractive Index: 1.6200 (estimate)
• Solubility: Very slightly soluble (0.2 g/l) (25 º C),
• PSA: 48.30000
• LogP: 2.98920
• Solubility: Insoluble in water

1-Acetyl-5-bromo-1H-indol-3-yl acetate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330
• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles